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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-4-iodophenol

CAS No.: 915707-73-2

Cat. No.: B1604347

Get Quote

Application Note: 3-(Hydroxymethyl)-4-iodophenol as a Pharmaceutical Intermediate

Executive Summary
3-(Hydroxymethyl)-4-iodophenol (CAS: 773869-57-1) is a high-value trisubstituted aromatic

scaffold characterized by three orthogonal functional handles: a phenolic hydroxyl, a benzylic

alcohol, and an aryl iodide.[1] While the bromo-analog is commonly employed in large-scale

manufacturing of benzoxaborole drugs (e.g., Crisaborole), the iodo-derivative discussed here

offers superior reactivity profiles for discovery chemistry and difficult-to-access analogs.[1]

This Application Note details the scalable synthesis of this intermediate and its primary utility as

a "lynchpin" for constructing benzoxaboroles (a privileged pharmacophore in anti-inflammatory

and antimicrobial therapeutics) and benzofurans. The superior leaving group ability of the

iodine atom (

) facilitates milder Miyaura borylation and Sonogashira couplings, often preserving sensitive
functional groups that would degrade under the harsh lithiation conditions required for the
bromo-analogs.
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Chemical Profile & Structural Advantage
Property Specification

IUPAC Name 3-(Hydroxymethyl)-4-iodophenol

Alternative Name 5-Hydroxy-2-iodobenzyl alcohol

Molecular Formula

Molecular Weight 250.03 g/mol

Key Functionality

1.[1][2][3][4][5][6][7] Aryl Iodide: Site for Pd-

catalyzed cross-coupling (Suzuki, Sonogashira)

or Borylation.2. Benzyl Alcohol: Cyclization

handle (forms the oxaborole ring).3. Phenol:

Linker attachment point (etherification) for

PROTACs or ADCs.

Structural Logic: The 1,2,5-substitution pattern (relative to the benzyl alcohol) places the iodine

ortho to the hydroxymethyl group and para to the phenol. This specific geometry is pre-

organized for cyclization reactions.

Protocol: Scalable Synthesis
The most reliable route avoids the poor regioselectivity of direct phenol iodination by utilizing 3-

hydroxybenzoic acid as the starting material.[1] This route ensures the iodine is installed

exclusively at the 4-position (para to the directing carboxyl group, ortho to the hydroxyl) before

reduction.

Step 1: Regioselective Iodination
Reagents: 3-Hydroxybenzoic acid, NaI, NaOCl (bleach), NaOH, Methanol.[8]

Mechanism: Electrophilic aromatic substitution directed by the synergistic ortho/para

directing effects of the hydroxyl group and the steric/electronic guidance of the carboxylate.

Dissolve 3-hydroxybenzoic acid (1.0 eq) and NaOH (1.05 eq) in Methanol (10 vol) at 0°C.
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Add NaI (1.05 eq) followed by the slow, dropwise addition of aqueous NaOCl (1.05 eq) over

60 minutes. Maintain internal temperature

.

Critical Control Point: Monitor via HPLC. The reaction is complete when the starting material

is

.

Quench with aqueous

to remove excess oxidant. Acidify with HCl to precipitate 3-hydroxy-4-iodobenzoic acid.

Filter and dry. Yield: ~85-90%.[1]

Step 2: Chemoselective Reduction
Reagents: Borane-THF (

) or Borane-Dimethyl Sulfide (BMS).[1]

Rationale: Borane selectively reduces the carboxylic acid to the alcohol in the presence of

the aryl iodide and phenol.

Dissolve 3-hydroxy-4-iodobenzoic acid (1.0 eq) in anhydrous THF under

.

Add

(1M solution, 3.0 eq) dropwise at 0°C.

Allow to warm to room temperature and reflux for 2 hours.

Safety Note: Quench carefully with Methanol (evolution of

gas).

Concentrate and partition between Ethyl Acetate and Water.
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Purify via recrystallization (Diisopropyl ether/Hexane) to yield 3-(Hydroxymethyl)-4-
iodophenol.[1]

Application Workflow 1: Benzoxaborole Synthesis
This is the primary pharmaceutical application. The iodine atom allows for mild Miyaura

Borylation, followed by spontaneous or acid-catalyzed cyclization to form the dihydro-

benzoxaborole ring found in drugs like Crisaborole (Eucrisa) and Tavaborole (Kerydin).[1]

Experimental Logic:
Unlike the industrial route which uses n-Butyllithium at -78°C on the bromo-analog, the iodo-

analog allows the use of Palladium catalysis at moderate temperatures, compatible with esters,

nitriles, and other sensitive groups on the phenolic oxygen.[1]

3-(Hydroxymethyl)-
4-iodophenol

Step 1: Phenol Protection
(Etherification)

R-X, Base Intermediate A
(Ether-linked)

Step 2: Miyaura Borylation
(Pd catalyst, B2pin2)

Pd(dppf)Cl2, KOAc Boronate Ester Step 3: Acid Hydrolysis
& Cyclization

HCl/H2O Target Benzoxaborole
(e.g., Crisaborole Analog)

Dehydration

Click to download full resolution via product page

Figure 1: The "Iodo-Route" to Benzoxaboroles. This pathway avoids cryogenic lithiation,

enabling the synthesis of complex derivatives.

Protocol Summary:

Etherification: React the phenol (C1-OH) with the desired linker/tail (e.g., 4-fluorobenzonitrile

for Crisaborole) using

in DMF.

Borylation: React the aryl iodide with Bis(pinacolato)diboron (

),

, and KOAc in Dioxane at 80°C. The iodine is replaced by the boronate ester.

Cyclization: Treat the crude pinacol boronate with aqueous HCl. The protecting group

hydrolyzes, and the free boronic acid spontaneously cyclizes with the adjacent
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hydroxymethyl group to close the oxaborole ring.

Application Workflow 2: Benzofuran Synthesis via
Sonogashira
The 3-(Hydroxymethyl)-4-iodophenol scaffold is an ideal precursor for 2-substituted

benzofurans.[1] The iodine allows for alkynylation, and the hydroxymethyl group can be

oxidized to an aldehyde to facilitate cyclization, or the phenol can be used for direct cyclization

depending on the specific heterocycle target.

Path A: 5-Hydroxybenzofurans

3-(Hydroxymethyl)-
4-iodophenol

Sonogashira Coupling
(Terminal Alkyne)

Pd/Cu, Alkyne

Cyclization via
Hydroxymethyl activation

5-Hydroxybenzofuran

Click to download full resolution via product page

Figure 2: Accessing the Benzofuran scaffold.[1] The iodine acts as the specific handle for the

alkyne insertion.

Technical Discussion: Iodo- vs. Bromo- Precursors
Research teams often debate between the commercially available Bromo-analog and the Iodo-

analog.[1]
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Feature
Bromo-Analog
(Commercial)

Iodo-Analog (This
Protocol)

Cost Low Moderate (Synthesis required)

Miyaura Borylation
Sluggish; often requires

SPhos/XPhos ligands.[1]

Excellent; works with standard

Pd(dppf)Cl2.

Lithiation Requires -78°C (Cryogenic).[1]
Can use iPrMgCl at -20°C

(Turbo-Grignard).[1]

Functional Group Tolerance Low (due to harsh lithiation).

High (compatible with

esters/amides in Pd-coupling).

[1]

Use Case
GMP Manufacturing (Cost

driven).

Medicinal Chemistry/Lead Op

(Speed/Diversity driven).

Recommendation: Use 3-(Hydroxymethyl)-4-iodophenol during the Lead Optimization phase

to rapidly generate diverse libraries of benzoxaboroles or benzofurans.[1] Switch to the Bromo-

analog only when the process moves to Kilogram-scale manufacturing and the route is frozen.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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